Cas no 1384642-10-7 (4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide)

4-(2,5-Dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide is a specialized organic compound featuring a thiophene core linked to a fluorinated phenyl group via a butanamide bridge. Its structural complexity, incorporating both electron-rich (thiophene) and electron-deficient (fluorophenyl) moieties, suggests potential utility in medicinal chemistry or materials science. The presence of a reactive acrylamide group enables further functionalization, making it a versatile intermediate for targeted synthesis. The compound’s distinct substitution pattern may confer selectivity in binding interactions, particularly in biologically relevant systems. Its well-defined molecular architecture supports precise modification, facilitating research in drug discovery or polymer applications. Analytical characterization confirms high purity, ensuring reproducibility in experimental settings.
4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide structure
1384642-10-7 structure
Product Name:4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide
CAS No:1384642-10-7
MF:C19H19FN2O3S
MW:374.429167032242
CID:6598799
PubChem ID:72102339
Update Time:2025-10-25

4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • Z1362199141
    • 4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide
    • 1384642-10-7
    • EN300-26593125
    • AKOS033290128
    • 4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-4-oxobutanamide
    • Inchi: 1S/C19H19FN2O3S/c1-4-18(24)22-16-10-13(5-6-15(16)20)21-19(25)8-7-17(23)14-9-11(2)26-12(14)3/h4-6,9-10H,1,7-8H2,2-3H3,(H,21,25)(H,22,24)
    • InChI Key: REFSUYGYCWJADI-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC(=C1C)C(CCC(NC1C=CC(=C(C=1)NC(C=C)=O)F)=O)=O

Computed Properties

  • Exact Mass: 374.11004181g/mol
  • Monoisotopic Mass: 374.11004181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 104Ų

4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26593125-0.05g
4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide
1384642-10-7 95.0%
0.05g
$246.0 2025-03-20

Additional information on 4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide

Recent Advances in the Study of 4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide (CAS: 1384642-10-7)

The compound 4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide (CAS: 1384642-10-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its further evaluation in biological assays. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound. These efforts have laid a solid foundation for subsequent pharmacological studies.

In vitro and in vivo studies have revealed promising biological activities associated with this compound. Preliminary data suggest that it exhibits potent inhibitory effects on specific molecular targets implicated in various diseases, including cancer and inflammatory disorders. For instance, the compound has shown significant activity against certain kinase enzymes, which are often dysregulated in cancer cells. Additionally, its ability to modulate inflammatory pathways has been demonstrated in animal models, highlighting its potential as an anti-inflammatory agent.

Mechanistic studies have provided insights into the molecular interactions of 4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide with its biological targets. Computational modeling and molecular docking simulations have been utilized to predict the binding modes of the compound with key proteins. These studies have identified critical amino acid residues involved in the interaction, offering valuable information for the design of more potent and selective derivatives.

Despite the promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies to enhance the compound's stability and delivery to target tissues. Furthermore, toxicity studies are underway to assess its safety profile, which is a critical step in the drug development process.

In conclusion, 4-(2,5-dimethylthiophen-3-yl)-N-[4-fluoro-3-(prop-2-enamido)phenyl]-4-oxobutanamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future research. Continued efforts in optimizing its properties and understanding its mechanism of action will be essential for translating these findings into clinical applications.

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